Cas no 2060005-90-3 (1-(3-fluoro-5-methylphenyl)-3-(2-methylpropanoyl)piperidin-2-one)

• Product Name: 1-(3-fluoro-5-methylphenyl)-3-(2-methylpropanoyl)piperidin-2-one
• CAS No: 2060005-90-3
• MF: C₁₆H₂₀FNO₂
• MW: 277.333908081055
• MDL: MFCD30487716
• CID: 5183128
• PubChem ID: 137702610
• Update Time: 2025-05-21

1-(3-fluoro-5-methylphenyl)-3-(2-methylpropanoyl)piperidin-2-one Chemical and Physical Properties

Names and Identifiers

• CID 137702610
• 2-Piperidinone, 1-(3-fluoro-5-methylphenyl)-3-(2-methyl-1-oxopropyl)-
• 1-(3-fluoro-5-methylphenyl)-3-(2-methylpropanoyl)piperidin-2-one

• MDL： MFCD30487716
• Inchi： 1S/C16H20FNO2/c1-10(2)15(19)14-5-4-6-18(16(14)20)13-8-11(3)7-12(17)9-13/h7-10,14H,4-6H2,1-3H3
• InChI Key： MPAHECHYZMFRSP-UHFFFAOYSA-N
• SMILES： N1(C2=CC(C)=CC(F)=C2)CCCC(C(=O)C(C)C)C1=O

Experimental Properties

• Density: 1.139±0.06 g/cm3(Predicted)
• Boiling Point: 479.0±45.0 °C(Predicted)
• pka: 9.35±0.20(Predicted)

Additional information on 1-(3-fluoro-5-methylphenyl)-3-(2-methylpropanoyl)piperidin-2-one

1-(3-Fluoro-5-Methylphenyl)-3-(2-Methylpropanoyl)Piperidin-2-One: A Comprehensive Overview

CAS No 2060005-90-3, commonly referred to as 1-(3-fluoro-5-methylphenyl)-3-(2-methylpropanoyl)piperidin-2-one, is a complex organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound has garnered attention due to its unique structural properties and potential for use in drug development and advanced materials.

The molecular structure of 1-(3-fluoro-5-methylphenyl)-3-(2-methylpropanoyl)piperidin-2-one consists of a piperidinone ring, which is a six-membered cyclic amide, substituted with a fluoro group at the third position of the phenyl ring and a methyl group at the fifth position. Additionally, the compound features an acetyl group (specifically, a 2-methylpropanoyl group) attached to the third position of the piperidinone ring. This combination of functional groups imparts unique chemical and physical properties to the compound.

Recent studies have highlighted the importance of such compounds in drug design, particularly in the development of kinase inhibitors and other bioactive molecules. The presence of the fluoro group enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for pharmaceutical applications. Moreover, the methyl substituent on the phenyl ring contributes to increased molecular rigidity, which can improve binding affinity to target proteins.

In terms of synthesis, 1-(3-fluoro-5-methylphenyl)-3-(2-methylpropanoyl)piperidin-2-one can be prepared through a variety of methods, including Friedel-Crafts acylation and nucleophilic substitution reactions. These methods allow for precise control over the substitution pattern on the phenyl ring and the piperidinone core, enabling chemists to tailor the compound's properties for specific applications.

The compound's physical properties, such as its melting point and solubility, are critical factors in determining its suitability for various uses. Recent research has focused on optimizing these properties through structural modifications, such as altering the substituent groups or introducing additional functional groups. For instance, studies have shown that increasing the lipophilicity of the compound can enhance its bioavailability when used as a drug candidate.

In addition to its pharmaceutical applications, 1-(3-fluoro-5-methylphenyl)-3-(2-methylpropanoyl)piperidin-2-one has shown promise in materials science as a precursor for advanced polymers and coatings. Its ability to form stable amide bonds makes it an ideal building block for constructing high-performance materials with tailored mechanical and thermal properties.

Recent advancements in computational chemistry have also enabled researchers to predict the compound's behavior under various conditions, such as its reactivity towards different catalysts or its stability under thermal stress. These computational tools have significantly accelerated the development process by allowing researchers to screen potential candidates before conducting experimental studies.

In conclusion, CAS No 2060005-90-3, or 1-(3-fluoro-5-methylphenyl)-3-(2-methylpropanoyl)piperidin-2-one, represents a versatile compound with a wide range of potential applications across multiple industries. Its unique structural features and favorable chemical properties make it an invaluable tool for researchers in drug discovery and materials development. As ongoing research continues to uncover new insights into its capabilities, this compound is poised to play an increasingly important role in advancing modern science and technology.